Cas no 1191-62-4 (1,8-Octanedithiol)

1,8-Octanedithiol Properties

Names and Identifiers

• octane-1,8-dithiol
• 1,8-Octanedithiol
• 1,8-Dimercaptooctane
• Octamethylene dimercaptan
• 1,8-Octamethylenedithiol
• FEMA No. 3514
• KH3W3161HS
• 1,8-octane dithiol
• NanoThinks(TM) THIO8
• DSSTox_CID_27474
• DSSTox_RID_82372
• DSSTox_GSID_47474
• FEMA 3514
• PGTWZHXOSWQKCY-U
• +Expand

• MDL： MFCD00003574
• InChIKey： PGTWZHXOSWQKCY-UHFFFAOYSA-N
• Inchi： 1S/C8H18S2/c9-7-5-3-1-2-4-6-8-10/h9-10H,1-8H2
• SMILES： S([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])S[H]
• BRN： 1735431

Computed Properties

• Exact Mass: 178.08500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 178.085
• Heavy Atom Count: 10
• Complexity: 47.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 2

Experimental Properties

• LogP: 3.18660
• PSA: 77.60000
• Refractive Index: n20/D 1.505(lit.)
• Boiling Point: 269°C(lit.)
• Melting Point: 1°C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3514
• Color/Form: Liquid, with meat aroma, mushroom and soil aroma, sulfur smell
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 0.97 g/mL at 25 °C(lit.)

1,8-Octanedithiol Security Information

• Symbol: GHS07
• RTECS：RG9610000
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S36-S36/37/39-S26
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1170
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 22
• Signal Word：Warning

1,8-Octanedithiol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether